Cas no 1781318-04-4 (2-Cyclopropyl-4,5,6,7-tetrahydroindazole-3-carbaldehyde)

• Product Name: 2-Cyclopropyl-4,5,6,7-tetrahydroindazole-3-carbaldehyde
• CAS No: 1781318-04-4
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5266073
• Update Time: 2025-05-22

2-Cyclopropyl-4,5,6,7-tetrahydroindazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4,5,6,7-tetrahydro-2H-indazole-3-carbaldehyde
• 2-Cyclopropyl-4,5,6,7-tetrahydroindazole-3-carbaldehyde

• Inchi： 1S/C11H14N2O/c14-7-11-9-3-1-2-4-10(9)12-13(11)8-5-6-8/h7-8H,1-6H2
• InChI Key： GDKNJJFIRAURJA-UHFFFAOYSA-N
• SMILES： O=CC1=C2CCCCC2=NN1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9

Additional information on 2-Cyclopropyl-4,5,6,7-tetrahydroindazole-3-carbaldehyde

Comprehensive Overview of 2-Cyclopropyl-4,5,6,7-tetrahydroindazole-3-carbaldehyde (CAS No. 1781318-04-4)

2-Cyclopropyl-4,5,6,7-tetrahydroindazole-3-carbaldehyde (CAS No. 1781318-04-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique cyclopropyl group attached to a tetrahydroindazole core, further functionalized with a carbaldehyde moiety. Its structural complexity and versatility make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

The compound's tetrahydroindazole scaffold is a privileged structure in medicinal chemistry, often associated with kinase inhibition and anti-inflammatory properties. Researchers are increasingly exploring its potential in targeting GPCRs (G-protein coupled receptors) and enzyme modulators, aligning with current trends in precision medicine. The presence of the cyclopropyl group enhances metabolic stability, a critical factor in drug design, while the carbaldehyde functionality offers a reactive handle for further derivatization.

In the context of green chemistry and sustainable synthesis, 2-Cyclopropyl-4,5,6,7-tetrahydroindazole-3-carbaldehyde has been studied for its compatibility with catalytic hydrogenation and microwave-assisted reactions. These methodologies reduce solvent waste and energy consumption, addressing the growing demand for eco-friendly synthetic routes. Recent publications highlight its utility in multicomponent reactions, a hot topic in combinatorial chemistry for rapid library generation.

From a structure-activity relationship (SAR) perspective, the compound's three-dimensional geometry allows for optimal interactions with biological targets. Computational studies using molecular docking and AI-driven drug design platforms have identified its potential as a scaffold for neuroprotective agents and antiviral compounds, particularly in light of recent global health challenges. Its logP and polar surface area values suggest favorable blood-brain barrier permeability, making it relevant for CNS drug development.

The analytical characterization of CAS No. 1781318-04-4 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and stereochemical integrity, essential for regulatory compliance in pharmaceutical applications. Stability studies under various pH conditions and temperature ranges demonstrate its robustness as an intermediate.

In material science, the tetrahydroindazole core has shown promise in organic electronics, particularly as a building block for charge-transport materials. The carbaldehyde group enables conjugation with π-electron systems, potentially enhancing photovoltaic performance in next-generation solar cells. This dual applicability in life sciences and advanced materials positions the compound as a multidisciplinary research tool.

Safety assessments indicate that 2-Cyclopropyl-4,5,6,7-tetrahydroindazole-3-carbaldehyde requires standard laboratory precautions, with no extreme hazards reported. Proper personal protective equipment (PPE) and ventilation systems are recommended during handling, consistent with general organic chemistry safety protocols. The compound's environmental fate has been evaluated through biodegradation studies, showing moderate persistence under aerobic conditions.

Market availability of CAS No. 1781318-04-4 has expanded recently, with several custom synthesis providers offering gram-to-kilogram quantities. Pricing trends reflect its status as a high-value intermediate, with costs influenced by chiral purity requirements and GMP-grade specifications. Procurement strategies should consider supply chain resilience, especially for researchers developing orphan drugs or rare disease therapeutics.

Future research directions for this compound include exploration of its metal-organic frameworks (MOFs) applications and potential in proteolysis targeting chimeras (PROTACs). The scientific community continues to investigate its structure-property relationships through high-throughput screening platforms and machine learning-assisted molecular optimization. These cutting-edge approaches align with the Industry 4.0 transformation in chemical research and development.